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Compound of Interest

Compound Name: Mercurous bromide

Cat. No.: B092202

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-reference of experimentally determined properties
of mercury(l) bromide (Hg2Br2), a material of significant interest for acousto-optical devices and
other specialized applications. The data presented herein is collated from various scientific
sources to facilitate objective comparison and support further research and development.

Quantitative Data Summary

The following tables summarize the key physical, structural, thermal, and optical properties of
Hg2Brz based on available experimental data.

Table 1: Physical and Structural Properties of Hgz2Br2

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b092202?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property Value Experimental Conditions
Molar Mass 560.99 g/mol Standard

Colorless to white-yellow Standard Temperature and
Appearance

tetragonal crystals Pressure (STP)[1]
Density 7.307 g/cm3 Solid at 20°C[1]
Crystal System Tetragonal -

Space Group

[4/mmm (No. 139)

Lattice Parameters

a=465A c=11.10A

Hg-Hg Bond Length

249 pm

Hg-Br Bond Length

271 pm

Solubility in Water

3.9 x1075g/100 mL

25°C

Table 2: Thermal Properties of Hg2Br2

Property Value Experimental Conditions
Melting Point 405 °C (decomposes) -
Sublimation Point ~390 °C -
Standard Molar Enthalpy of
_ -207.1 kJ/mol 298.15 K
Formation (AfH®)
Standard Molar Gibbs Energy
_ -181.3 kJ/mol 298.15K
of Formation (AfG°)
Standard Molar Entropy (S°) 217.7 J/(mol-K) 298.15 K
Molar Heat Capacity at
88.7 J/(mol-K) 298.15 K

Constant Pressure (Cp)

Table 3: Optical Properties of HgzBr2
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Experimental

Property Value .
Conditions/Notes
Optical Transmission Band 0.4 -30 um Wide transparency range
High (specific values depend Exhibits significant

Refractive Index o
on wavelength) birefringence

High (reported to be 2.5 times

Acousto-optic Figure of Merit
that of Hg2Cl2)

Fluorescence Salmon color Under ultraviolet light[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are outlined below. These
protocols are essential for the replication and verification of the presented data.

Crystal Growth by Physical Vapor Transport (PVT)

The high-purity single crystals of Hg=Brz, from which many of its properties are experimentally
determined, are typically grown using the Physical Vapor Transport (PVT) method.

Methodology:
o Starting Material: High-purity Hg2Br2 powder is used as the source material.

o Ampoule Preparation: The source material is sealed in a quartz ampoule under vacuum. The
ampoule is designed with a source zone and a growth zone.

o Sublimation: The source zone is heated to a temperature sufficient to cause sublimation of

the Hg2Br2 powder.

o Vapor Transport: A controlled temperature gradient is established between the source and
growth zones, driving the gaseous HgzBr: to the cooler growth zone.

o Crystallization: In the growth zone, the supersaturated vapor deposits and grows into a
single crystal. The temperature of the growth zone is carefully controlled to promote the
formation of a high-quality, single-crystal structure.
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o Crystal Harvesting: Once the growth is complete, the ampoule is cooled slowly to prevent
thermal shock and cracking of the crystal. The single crystal is then carefully harvested.

Structural Analysis by X-ray Diffraction (XRD)

X-ray Diffraction is a primary technique used to determine the crystal structure and lattice
parameters of Hgz2Br-.

Methodology:

Sample Preparation: A small, high-quality single crystal of HgzBrz is mounted on a
goniometer.

o X-ray Source: A monochromatic X-ray beam is generated and directed at the crystal.

 Diffraction: The crystal lattice diffracts the X-ray beam at specific angles, determined by
Bragg's Law.

o Data Collection: A detector records the intensity and position of the diffracted X-ray beams as
the crystal is rotated.

o Data Analysis: The resulting diffraction pattern is analyzed to determine the space group and
unit cell dimensions (lattice parameters) of the crystal. This data provides the precise atomic
arrangement within the crystal lattice.

Optical Property Characterization by Raman
Spectroscopy

Raman Spectroscopy is employed to investigate the vibrational modes of the Hg2Br2 crystal
lattice, providing insights into its bonding and structure, which are related to its optical
properties.

Methodology:
o Light Source: A monochromatic laser beam is focused onto the Hg2Br2 crystal sample.

« Inelastic Scattering: The incident photons interact with the molecular vibrations in the crystal,
resulting in inelastically scattered light (Raman scattering). The energy of the scattered
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photons is shifted up or down relative to the incident photons.

» Signal Collection: The scattered light is collected and passed through a filter to remove the
intense Rayleigh scattered light (elastically scattered).

o Spectral Analysis: The remaining Raman scattered light is dispersed by a spectrometer and
detected, producing a Raman spectrum. The peaks in the spectrum correspond to the
specific vibrational modes of the Hg-Hg and Hg-Br bonds in the crystal.

Visualizations

The following diagrams illustrate the logical workflow of the experimental procedures used to

characterize HgzBr2.
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Click to download full resolution via product page

Caption: Experimental workflow for Hgz2Br2 synthesis and characterization.
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Caption: Step-by-step process of Physical Vapor Transport (PVT) for HgzBr2.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b092202?utm_src=pdf-body-img
https://www.benchchem.com/product/b092202?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

@QZBFZ Single@

Mount Crystal on Goniometer

:

Irradiate with
Monochromatic X-rays

:

Diffraction by Crystal Lattice

'

Detect Diffracted Beams
(Intensity & Position)

:

Analyze Diffraction Pattern

Determine Crystal Structure
& Lattice Parameters

Click to download full resolution via product page

Caption: Workflow for X-ray Diffraction (XRD) analysis of HgzBr-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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